(2E,5E)-2-[(3,4-dimethylphenyl)imino]-5-(4-fluorobenzylidene)-3-methyl-1,3-thiazolidin-4-one

• Molecular Formula: C19H17FN2OS
• Molecular Weight: 340.4 g/mol
• IUPAC Name: (5E)-2-(3,4-dimethylphenyl)imino-5-[(4-fluorophenyl)methylidene]-3-methyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H17FN2OS/c1-12-4-9-16(10-13(12)2)21-19-22(3)18(23)17(24-19)11-14-5-7-15(20)8-6-14/h4-11H,1-3H3/b17-11+,21-19?
• InChI Key: JIZHFUJUJKQBCG-XADZQOGUSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)N=C2N(C(=O)/C(=C\C3=CC=C(C=C3)F)/S2)C)C
• SMILES: CC1=C(C=C(C=C1)N=C2N(C(=O)C(=CC3=CC=C(C=C3)F)S2)C)C

Description

(2E,5E)-2-[(3,4-dimethylphenyl)imino]-5-(4-fluorobenzylidene)-3-methyl-1,3-thiazolidin-4-one, also known as DMF-T, is a synthetic compound that has been of interest in scientific research due to its potential therapeutic applications. DMF-T belongs to the family of thiazolidinones, which have been known for their diverse pharmacological activities, including antibacterial, antifungal, antiviral, and anticancer properties.

Mechanism of Action

The mechanism of action of (2E,5E)-2-[(3,4-dimethylphenyl)imino]-5-(4-fluorobenzylidene)-3-methyl-1,3-thiazolidin-4-one is not fully understood, but it has been suggested to act through multiple pathways. (2E,5E)-2-[(3,4-dimethylphenyl)imino]-5-(4-fluorobenzylidene)-3-methyl-1,3-thiazolidin-4-one has been reported to induce apoptosis in cancer cells by activating the caspase pathway and inhibiting the PI3K/AKT/mTOR pathway. It has also been shown to inhibit the growth of bacteria and fungi by disrupting membrane integrity and inhibiting DNA synthesis.
Biochemical and Physiological Effects
(2E,5E)-2-[(3,4-dimethylphenyl)imino]-5-(4-fluorobenzylidene)-3-methyl-1,3-thiazolidin-4-one has been shown to have a range of biochemical and physiological effects. In cancer cells, (2E,5E)-2-[(3,4-dimethylphenyl)imino]-5-(4-fluorobenzylidene)-3-methyl-1,3-thiazolidin-4-one has been reported to induce cell cycle arrest and inhibit cell proliferation. It has also been shown to reduce the expression of various oncogenes and increase the expression of tumor suppressor genes. In bacteria and fungi, (2E,5E)-2-[(3,4-dimethylphenyl)imino]-5-(4-fluorobenzylidene)-3-methyl-1,3-thiazolidin-4-one has been shown to disrupt membrane integrity and inhibit DNA synthesis, leading to cell death.

Advantages and Limitations for Lab Experiments

One advantage of (2E,5E)-2-[(3,4-dimethylphenyl)imino]-5-(4-fluorobenzylidene)-3-methyl-1,3-thiazolidin-4-one is its broad-spectrum activity against cancer cells, bacteria, and fungi. This makes it a potential candidate for the development of new anticancer and antibiotic agents. However, one limitation of (2E,5E)-2-[(3,4-dimethylphenyl)imino]-5-(4-fluorobenzylidene)-3-methyl-1,3-thiazolidin-4-one is its low solubility in water, which can make it difficult to administer in vivo. Additionally, further studies are needed to determine the toxicity and pharmacokinetics of (2E,5E)-2-[(3,4-dimethylphenyl)imino]-5-(4-fluorobenzylidene)-3-methyl-1,3-thiazolidin-4-one in vivo.

Future Directions

There are several future directions for the research of (2E,5E)-2-[(3,4-dimethylphenyl)imino]-5-(4-fluorobenzylidene)-3-methyl-1,3-thiazolidin-4-one. One potential direction is the development of new anticancer and antibiotic agents based on the structure of (2E,5E)-2-[(3,4-dimethylphenyl)imino]-5-(4-fluorobenzylidene)-3-methyl-1,3-thiazolidin-4-one. Another direction is the optimization of the synthesis method to improve the yield and solubility of (2E,5E)-2-[(3,4-dimethylphenyl)imino]-5-(4-fluorobenzylidene)-3-methyl-1,3-thiazolidin-4-one. Additionally, further studies are needed to determine the toxicity and pharmacokinetics of (2E,5E)-2-[(3,4-dimethylphenyl)imino]-5-(4-fluorobenzylidene)-3-methyl-1,3-thiazolidin-4-one in vivo to assess its potential as a therapeutic agent.

Synthesis Methods

The synthesis of (2E,5E)-2-[(3,4-dimethylphenyl)imino]-5-(4-fluorobenzylidene)-3-methyl-1,3-thiazolidin-4-one involves the condensation of 3,4-dimethyl aniline with 4-fluorobenzaldehyde in the presence of acetic acid to form the corresponding imine. The imine is then reacted with thiosemicarbazide in ethanol to produce (2E,5E)-2-[(3,4-dimethylphenyl)imino]-5-(4-fluorobenzylidene)-3-methyl-1,3-thiazolidin-4-one. The reaction scheme is shown below:

Scientific Research Applications

(2E,5E)-2-[(3,4-dimethylphenyl)imino]-5-(4-fluorobenzylidene)-3-methyl-1,3-thiazolidin-4-one has been widely studied for its potential therapeutic applications. It has been reported to exhibit promising anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. (2E,5E)-2-[(3,4-dimethylphenyl)imino]-5-(4-fluorobenzylidene)-3-methyl-1,3-thiazolidin-4-one has also been shown to possess antimicrobial activity against a range of bacterial and fungal strains, making it a potential candidate for the development of new antibiotics.